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An In-Depth Technical Guide to 6-(4-Chlorophenyl)morpholin-3-one (CAS No. 5196-95-2)

Executive Summary

6-(4-Chlorophenyl)morpholin-3-one is a heterocyclic organic compound belonging to the
morpholinone class. Its structure, featuring a morpholine ring substituted with a 4-chlorophenyl
group, makes it a subject of interest in medicinal chemistry and synthetic research. The
morpholine scaffold is a well-established pharmacophore, known for its presence in a multitude
of biologically active compounds and approved pharmaceuticals.[1] This guide provides a
comprehensive technical overview of 6-(4-Chlorophenyl)morpholin-3-one, including its
physicochemical properties, plausible synthetic routes, biological context based on related
structures, and essential safety protocols. While specific biological data on this exact molecule
is limited in public literature, its structural similarity to key pharmaceutical intermediates and
other bioactive morpholinones underscores its potential as a building block for drug discovery
and development.

Physicochemical Properties
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A precise understanding of a compound's physical and chemical properties is fundamental for
its application in research and development. These parameters influence solubility, reactivity,
and handling procedures. The key properties for 6-(4-Chlorophenyl)morpholin-3-one are
summarized below.

Property Value Source

CAS Number 5196-95-2 LookChem[2]
Molecular Formula C10H10CINO2 LookChem[2]
Molecular Weight 211.65 g/mol LookChem[2]
Melting Point 142-145 °C LookChem|[2]
Boiling Point 427.7 °C at 760 mmHg LookChem[2]
Density 1.273 g/cm3 LookChem|[2]
LogP 1.85630 LookChem|[2]

6-(4-Chlorophenyl)-3-
morpholinone, 3-

Synonyms ] LookChem|[2]
Morpholinone, 6-(4-

chlorophenyl)-

Synthesis and Mechanistic Considerations

While multiple patented methods exist for variously substituted morpholin-3-ones, particularly
as intermediates for pharmaceuticals like Rivaroxaban[3][4], a direct, published protocol for 6-
(4-Chlorophenyl)morpholin-3-one is not readily available. However, a robust synthetic
strategy can be designed based on established chemical principles for analogous structures.
The proposed pathway involves a two-step process: formation of an N-substituted
ethanolamine followed by a base-mediated intramolecular cyclization.

Plausible Synthetic Workflow

The logical approach begins with the reaction of 2-amino-1-(4-chlorophenyl)ethanol with
chloroacetyl chloride. The resulting amide intermediate is then cyclized to form the desired
morpholin-3-one ring.
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Caption: Proposed synthetic workflow for 6-(4-Chlorophenyl)morpholin-3-one.

Experimental Protocol (Proposed)

This protocol is a representative methodology. Researchers must conduct their own risk
assessments and optimization studies.

Step 1: Synthesis of N-(2-(4-chlorophenyl)-2-hydroxyethyl)-2-chloroacetamide

 Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, dropping funnel, and nitrogen inlet, add 2-amino-1-(4-chlorophenyl)ethanol (1.0 eq)
and anhydrous dichloromethane (DCM, 10 mL/g).

o Base Addition: Add triethylamine (EtsN, 1.2 eq) to the solution and cool the mixture to 0 °C in
an ice bath. The base is crucial for scavenging the HCI byproduct of the acylation, preventing
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protonation of the starting amine which would render it unreactive.

o Acylation: Dissolve chloroacetyl chloride (1.1 eq) in anhydrous DCM (2 mL/g) and add it
dropwise to the cooled solution over 30 minutes, maintaining the temperature below 5 °C.
The slow addition is critical to control the exothermic reaction.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.
Progress can be monitored by Thin Layer Chromatography (TLC) until the starting amine is
consumed.

o Work-up: Quench the reaction by adding water. Separate the organic layer, wash with 1M
HCI, saturated NaHCOs solution, and brine. Dry the organic phase over anhydrous NazSOa,
filter, and concentrate under reduced pressure to yield the crude intermediate.

Step 2: Intramolecular Cyclization to 6-(4-Chlorophenyl)morpholin-3-one

o Setup: In a separate inert-atmosphere flask, suspend sodium hydride (NaH, 60% dispersion
in mineral oil, 1.5 eq) in anhydrous tetrahydrofuran (THF).

o Causality: A strong, non-nucleophilic base like NaH is required to deprotonate both the
hydroxyl and amide groups, facilitating the intramolecular Williamson ether synthesis
(S_N2 cyclization). THF is an ideal aprotic solvent for this reaction.

 Intermediate Addition: Dissolve the crude intermediate from Step 1 in anhydrous THF and
add it slowly to the NaH suspension at 0 °C.

o Cyclization: After the addition is complete, allow the mixture to warm to room temperature
and then heat to reflux (approx. 66 °C) for 8-12 hours. Monitor the reaction by TLC.

» Quenching and Extraction: Carefully quench the reaction by slowly adding saturated
ammonium chloride solution at 0 °C. Extract the product with ethyl acetate.

 Purification: Combine the organic extracts, wash with brine, dry over Na=S0Oa4, and
concentrate. The resulting crude product can be purified by column chromatography (e.g.,
silica gel, hexane:ethyl acetate gradient) or recrystallization to yield pure 6-(4-
Chlorophenyl)morpholin-3-one.
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Biological Context and Potential Applications

The morpholine ring is a "privileged pharmacophore" in medicinal chemistry, valued for its
ability to improve pharmacokinetic properties and engage in critical interactions with biological
targets.[1]

Role as a Bioactive Scaffold

The morpholine moiety is integral to numerous compounds with a wide spectrum of
pharmacological activities.[1] Its presence can enhance aqueous solubility, metabolic stability,
and receptor binding affinity. Structurally related compounds have demonstrated significant
biological effects:

» Antifungal Activity: The morpholine class of antifungals, such as fenpropimorph, functions by
inhibiting enzymes in the ergosterol biosynthesis pathway, which is essential for fungal cell
membrane integrity.[5]

e Anticancer and Anti-inflammatory Potential: Derivatives like (6R)-6-(4-Chlorophenyl)-4-
[(1S)-1-phenylethyllmorpholin-3-one have been investigated for potential anti-inflammatory
and anticancer effects, suggesting that the core structure can be a template for developing
novel therapeutics.

o Antimicrobial Properties: Novel semicarbazides and thiosemicarbazides based on a
morpholine scaffold have shown promising antibacterial activity, particularly against Gram-
positive bacteria.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CAS number for 6-(4-Chlorophenyl)morpholin-3-one].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303002/docs#cas-number-for-6-4-chlorophenyl-
morpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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